Cas no 57585-08-7 (2,3-Butadienoic acid, 4-phenyl-)
57585-08-7 structure
Product Name:2,3-Butadienoic acid, 4-phenyl-
CAS No:57585-08-7
MF:C10H8O2
MW:160.169322967529
CID:344874
PubChem ID:135440073
Update Time:2025-04-19
2,3-Butadienoic acid, 4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butadienoic acid, 4-phenyl-
- InChI=1/C10H8O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-8H,(H,11,12
- 4-phenylbuta-2,3-dienoic acid
- SCHEMBL10047293
- 4-phenylbut-3-enoate
- 2,3-BUTADIENOIC ACID,4-PHENYL
- DTXSID20348491
- 57585-08-7
- (S)-4-Phenylbutane-2,3-dienoic acid
- 19131-89-6
-
- Inchi: 1S/C10H8O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-8H
- InChI Key: JVEMEPSGBPRQIH-UHFFFAOYSA-N
- SMILES: [O-]C(C=C[CH+]C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 160.05244
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 37.3
2,3-Butadienoic acid, 4-phenyl- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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